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Compound of Interest

Compound Name: AMG 925
CAS No.: 1401033-86-0
Cat. No.: B612021
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

AMG 925 is a potent, orally bioavailable dual inhibitor of Fms-like tyrosine kinase 3 (FLT3) and
cyclin-dependent kinase 4 (CDK4).[1][2][3] It has demonstrated significant anti-tumor activity in
preclinical models of acute myeloid leukemia (AML) by targeting key pathways involved in cell
proliferation and survival.[4] Accurate preparation of AMG 925 stock solutions is critical for
obtaining reliable and reproducible results in downstream applications, including in vitro and in
vivo studies. This document provides a detailed protocol for the preparation, storage, and
handling of AMG 925 stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Physicochemical Properties and Storage

A summary of the essential quantitative data for AMG 925 is presented in Table 1. This
information is crucial for accurate calculations and proper handling of the compound.
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Parameter Value Source(s)
Molecular Formula C26H20N702 516171
Molecular Weight 471.55 g/mol [1][6]
Appearance Off-white to light yellow solid [1]

Variable reports: 10 mM, < 1
mg/mL, or 0.01 mg/mL (0.02
mM). It is recommended to use
fresh, anhydrous DMSO.[3][6]

Solubility in DMSO

Storage Conditions (Powder) -20°C for up to 3 years. [6][8]

-80°C for up to 1 year or -20°C
Storage Conditions (Stock for up to 1 month. Avoid

Solution) repeated freeze-thaw cycles.

[3]i6]e]

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of AMG 925 in DMSO. Due
to conflicting solubility reports, it is advisable to start with a small amount of the compound to
confirm solubility at the desired concentration.

Materials and Equipment:

AMG 925 powder

Anhydrous/molecular sieves-treated Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber, or light-protecting microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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» Pipettes and sterile filter tips
Step-by-Step Procedure:

Equilibrate AMG 925 to Room Temperature: Before opening, allow the vial of AMG 925
powder to equilibrate to room temperature for at least 15-20 minutes. This prevents
condensation of moisture, which can affect the stability and solubility of the compound.

Calculate the Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x
471.55 g/mol / 1000 = 4.7155 mg

Weigh the AMG 925 Powder: On a calibrated analytical balance, carefully weigh out the
calculated mass of AMG 925.

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing
the AMG 925 powder.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes until
the powder is completely dissolved. Gentle warming to 37°C or brief sonication can aid in
dissolution if necessary.[2] Visually inspect the solution to ensure there are no visible
particulates.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile, light-
protecting tubes.

Store Properly: Store the aliquots at -80°C for long-term storage (up to one year) or at -20°C
for short-term storage (up to one month).[3][6][8]

Quality Control

To ensure the integrity of the prepared stock solution, it is recommended to:
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» Confirm Concentration: Use techniques like High-Performance Liquid Chromatography
(HPLC) to verify the concentration of the stock solution.

e Assess Purity: Mass Spectrometry (MS) can be used to confirm the identity and purity of the

compound in solution.

» Validate Biological Activity: Perform a dose-response experiment in a relevant cell-based
assay to confirm the biological activity of the prepared stock.

Signaling Pathway of AMG 925 Inhibition

AMG 925 dually targets FLT3 and CDK4, affecting downstream signaling pathways that are
crucial for the proliferation and survival of cancer cells, particularly in AML.
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Caption: AMG 925 dual inhibition of FLT3 and CDK4 signaling pathways.

Experimental Workflow for Stock Solution
Preparation
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The following diagram outlines the key steps for preparing the AMG 925 stock solution.
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Caption: Workflow for preparing AMG 925 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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